Cas no 2090167-83-0 (6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid)

• Product name: 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid
• CAS No: 2090167-83-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5706115
• PubChem ID: 131550701

6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylicacid
• 2090167-83-0
• 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid
• EN300-1628415
• [2,3'-Bipyridine]-5-carboxylic acid, 6'-methyl-

• Inchi： 1S/C12H10N2O2/c1-8-2-3-9(6-13-8)11-5-4-10(7-14-11)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： WZIDCMXVVAHMRV-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)C1=CN=C(C)C=C1)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 408.2±45.0 °C(Predicted)
• pka: 2.92±0.10(Predicted)

Additional information on 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid

Comprehensive Overview of 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid (CAS No. 2090167-83-0)

6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid (CAS No. 2090167-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 6-methylpyridin-3-yl group attached to a pyridine-3-carboxylic acid moiety, offers versatile reactivity, making it valuable for drug discovery and material science applications.

The growing interest in 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid aligns with the increasing demand for novel heterocyclic compounds in medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound’s CAS No. 2090167-83-0 is frequently searched in academic databases, reflecting its relevance in targeted therapy development. Additionally, its role in agrochemical formulations, such as plant growth regulators, has sparked discussions in sustainable agriculture forums.

From a synthetic perspective, 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid is synthesized via cross-coupling reactions, leveraging palladium catalysis or microwave-assisted techniques. These methods align with the industry’s shift toward green chemistry, a topic trending in AI-driven research and search engine queries. The compound’s purity and stability are critical for reproducibility, a concern often highlighted in pharmaceutical quality control discussions. Analytical techniques like HPLC and NMR are employed to validate its structural integrity, ensuring compliance with regulatory standards.

The commercial availability of 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid (CAS No. 2090167-83-0) has expanded due to its utility in high-throughput screening. Laboratories focused on fragment-based drug design frequently incorporate this compound to explore protein-ligand interactions. Its compatibility with automated synthesis platforms further enhances its appeal, addressing the demand for scalable solutions in precision medicine. Online forums and scientific communities often debate its cost-effectiveness compared to analogs, a recurring theme in SEO-optimized content.

Beyond pharmaceuticals, 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid is investigated for its optical properties. Materials scientists are examining its potential in organic electronics, such as OLEDs, where its conjugated system could improve device efficiency. This interdisciplinary relevance bridges gaps between chemistry and engineering, a synergy highlighted in emerging tech articles. Environmental impact assessments of its derivatives also feature in sustainability-focused research, aligning with global ESG (Environmental, Social, and Governance) trends.

In conclusion, 6-(6-Methylpyridin-3-yl)pyridine-3-carboxylic acid (CAS No. 2090167-83-0) exemplifies the intersection of innovation and practicality. Its applications span life sciences, agriculture, and advanced materials, resonating with cutting-edge research priorities. As industries prioritize custom synthesis and molecular diversification, this compound will remain a focal point in scientific and commercial discourse.